2-(1-Methylindol-3-yl)sulfanylacetamide
Overview
Description
2-(1-Methylindol-3-yl)sulfanylacetamide is a chemical compound that belongs to the class of indole-based molecules. It has gained significant attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Antimicrobial Activity
Several studies have explored the synthesis and evaluation of compounds with structures related to 2-(1-Methylindol-3-yl)sulfanylacetamide for their antimicrobial potential. For instance, novel structures derived from 2-[[(2-pyridyl)methyl]thio]-1H-benzimidazole showed potent and selective activities against the gastric pathogen Helicobacter pylori, indicating potential as novel anti-H. pylori agents (Carcanague et al., 2002). Similarly, the synthesis and antimicrobial evaluation of novel thiazole, pyridone, pyrazole, chromene, hydrazone derivatives bearing a biologically active sulfonamide moiety revealed promising results against various microbial strains (Darwish et al., 2014).
Anticancer Research
Research into the design, synthesis, and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as glutaminase inhibitors highlights the relevance of similar compounds in cancer research. These analogs, including those with modifications akin to 2-(1-Methylindol-3-yl)sulfanylacetamide, have shown to retain the potency of BPTES, presenting an opportunity to improve its solubility and potentially attenuate the growth of certain cancer cells (Shukla et al., 2012).
Chemical Properties and Reactions
The study of the crystal structure of various compounds related to 2-(1-Methylindol-3-yl)sulfanylacetamide provides insight into their chemical properties and potential reactions. For example, the crystal structure analysis of N-(4-(3-cyclohexyl-5-methyl-2,4-dioxoimidazolidin-1-ylsulfonyl)phenyl)acetamide reveals details about the sulfonamide derivatives and their potential applications in developing new antibacterial agents (Cai et al., 2009).
Safety and Hazards
Future Directions
The future directions for research on “2-(1-Methylindol-3-yl)sulfanylacetamide” could include further investigation into its synthesis, chemical properties, and potential biological activities. Given its structural similarity to indole derivatives, which have a wide range of biological activities , it could be of interest in the development of new pharmaceuticals.
properties
IUPAC Name |
2-(1-methylindol-3-yl)sulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2OS/c1-13-6-10(15-7-11(12)14)8-4-2-3-5-9(8)13/h2-6H,7H2,1H3,(H2,12,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BUKMGKBFWUVKTO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)SCC(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-Methylindol-3-yl)sulfanylacetamide | |
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